Cas no 1955499-37-2 (2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride)

• Product Name: 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride
• CAS No: 1955499-37-2
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• MDL: MFCD30181277
• CID: 4631199
• PubChem ID: 122164247
• Update Time: 2025-07-23

2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride
• Z2574910710
• 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide;hydrochloride

• MDL： MFCD30181277
• Inchi： 1S/C8H16N2O2.ClH/c1-9-7(11)8(6-12-2)4-3-5-10-8;/h10H,3-6H2,1-2H3,(H,9,11);1H
• InChI Key： VCYQBOPLEMIKNC-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(C(NC)=O)CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 50.4

Additional information on 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride

Comprehensive Overview of 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride (CAS No. 1955499-37-2)

2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride (CAS No. 1955499-37-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and methoxymethyl functional group, is increasingly studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with various biological systems.

The compound's hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes. Its molecular structure, featuring a carboxamide moiety, suggests potential interactions with enzymes or receptors, a topic of high relevance in current drug discovery trends. As the demand for novel therapeutic agents grows, compounds like 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride are being explored for their role in addressing unmet medical needs, such as neurological disorders or metabolic diseases.

In recent years, the scientific community has shown a surge in interest toward pyrrolidine derivatives, driven by their versatility in medicinal chemistry. The inclusion of a methoxymethyl group in this compound may offer advantages in terms of metabolic stability and bioavailability, key factors in the development of orally administered drugs. This aligns with the broader industry focus on improving drug delivery systems and enhancing patient compliance.

From a synthetic chemistry perspective, CAS No. 1955499-37-2 represents a valuable intermediate for the preparation of more complex molecules. Its N-methyl substitution and carboxamide functionality provide reactive sites for further chemical modifications, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, which are fundamental to optimizing drug candidates.

The compound's relevance extends to computational chemistry and AI-driven drug design, where its properties can be modeled to predict interactions with biological targets. With the rise of machine learning in pharmaceutical research, data on compounds like 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride are being used to train algorithms for faster and more accurate drug discovery. This intersection of chemistry and technology is a hot topic among researchers and industry professionals alike.

Quality control and analytical characterization of 1955499-37-2 are also critical areas of focus. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These practices are essential for maintaining reproducibility in research, a growing concern in the scientific community.

In summary, 2-(methoxymethyl)-N-methylpyrrolidine-2-carboxamide hydrochloride is a compound of considerable scientific interest due to its structural features and potential applications. Its study contributes to the broader goals of advancing medicinal chemistry and addressing contemporary challenges in healthcare. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics.